N-(benzo[d][1,3]dioxol-5-yl)-3-(2,2-diphenylacetamido)benzofuran-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-[(2,2-diphenylacetyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C30H22N2O5/c33-29(26(19-9-3-1-4-10-19)20-11-5-2-6-12-20)32-27-22-13-7-8-14-23(22)37-28(27)30(34)31-21-15-16-24-25(17-21)36-18-35-24/h1-17,26H,18H2,(H,31,34)(H,32,33)
• InChI Key: DEDRKUFVXVPUAE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C(C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C30H22N2O5
• Molecular Weight: 490.5 g/mol
• CAS No.: 888463-26-1

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(2,2-diphenylacetamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C30H22N2O5 and its molecular weight is 490.515. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized various benzamides, including structures related to N-(benzo[d][1,3]dioxol-5-yl)-3-(2,2-diphenylacetamido)benzofuran-2-carboxamide, demonstrating methods for their preparation and structural characterization. For instance, Prashanth et al. (2013) detailed the synthesis of benzamides through the condensation of amines with aldehydes to form Schiff bases, which upon N-acylation yield benzamides. These compounds were characterized using 1H NMR, 13C NMR, FT-IR, and mass spectral studies, and their antimicrobial activities were evaluated (Prashanth, Madaiah, Revanasiddappa, & Amruthesh, 2013).

Antimicrobial and Antioxidant Properties

The synthesized benzamides have shown promising antimicrobial and antioxidant properties. Prashanth et al. (2013) found that certain compounds exhibited significant activity against tested bacterial and fungal strains, and compounds with specific substitutions showed predominant antioxidant activities. The interaction between these benzamides and bovine serum albumin (BSA) was also investigated, revealing insights into the potential mechanism of action (Prashanth, Madaiah, Revanasiddappa, & Amruthesh, 2013).